Cas no 932742-87-5 (4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride)

• Product Name: 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride
• CAS No: 932742-87-5
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• MDL: MFCD26959710
• CID: 4665961
• PubChem ID: 53433565
• Update Time: 2025-06-25

4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]amine hydrochloride
• [4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methanamine;hydrochloride
• (4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl)methanamine hydrochloride
• 1-[4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENYL]METHANAMINE HYDROCHLORIDE
• 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride

• MDL： MFCD26959710
• Inchi： 1S/C10H11N3O.ClH/c1-7-12-10(13-14-7)9-4-2-8(6-11)3-5-9;/h2-5H,6,11H2,1H3;1H
• InChI Key： VQNKFSPOSABNRG-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=NC(C2C=CC(CN)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride

Introduction to 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride (CAS No. 932742-87-5)

4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride, identified by its CAS number 932742-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a phenyl ring linked to an amine group, further substituted with a 5-methyl-1,2,4-oxadiazole moiety. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The 5-methyl-1,2,4-oxadiazole component is a heterocyclic scaffold that has been extensively studied for its pharmacological properties. Oxadiazole derivatives are recognized for their ability to interact with various biological targets, including enzymes and receptors, which can modulate inflammatory responses, oxidative stress, and other pathological processes. The presence of the methyl group in the oxadiazole ring may influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. These structural characteristics make 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride a compound of interest for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The amine group in 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride provides a potential site for hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise binding to their intended receptors or enzymes. Furthermore, the hydrochloride salt form of this compound enhances its solubility in aqueous media, which is crucial for formulation development and bioavailability studies.

Current research in the field of oxadiazole derivatives has highlighted their potential as scaffolds for antiviral and anticancer agents. For instance, studies have demonstrated that certain oxadiazole-containing compounds can inhibit the activity of kinases and other enzymes involved in tumor progression. The structural similarity between 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride and previously reported bioactive molecules suggests that it may exhibit comparable pharmacological effects. Preliminary in vitro studies have shown promising results regarding its interaction with biological targets relevant to various diseases.

The synthesis of 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 5-methyl-1,2,4-oxadiazole unit into the phenylmethanamine backbone necessitates precise control over reaction conditions to avoid side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. The final step involves salt formation with hydrochloric acid to enhance stability and facilitate downstream applications.

The pharmacokinetic properties of 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenylmethanamine hydrochloride are critical factors that determine its suitability as a drug candidate. In vivo studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles. Early findings indicate that the compound exhibits reasonable bioavailability and moderate metabolic clearance rates. These characteristics are favorable for further development into a therapeutic agent. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, suggesting a relatively safe profile.

The potential therapeutic applications of 4-(5-methyl-1,2,4-oxadiazol)-3 -y l )phen y lme thanamin e hy droch lorid e are broad and span multiple disease areas. In oncology research, 5 -m eth y l -1 , 2 , 4 -o x adaiz o le -containing compounds have shown promise as inhibitors of growth factor receptors and cyclin-dependent kinases (CDKs). The phenylmethanamine moiety may enhance binding interactions with these targets, making it a valuable lead compound for anticancer drug development. Furthermore, anti-inflammatory studies suggest that this molecule could modulate pathways involving cyclooxygenase (COX) enzymes or other pro-inflammatory mediators.

In neurodegenerative disease research, oxadiazole derivatives have been explored for their potential to interact with amyloid-beta plaques or tau protein aggregates associated with Alzheimer's disease. The structural flexibility of 4-(5-methyl -1 , 2 , 4 -o x adaiz ol -3 -y l )ph en y lm eth anamin e hy droch lorid e allows it to potentially disrupt these pathological formations, offering a novel approach to treating neurodegenerative disorders. Preclinical models have begun to evaluate its efficacy in reducing amyloid burden and improving cognitive function.

The development of new antimicrobial agents is another area where 4-(5-methyl -1 , 2 , 4 -o x adaiz ol -3 -y l )ph en y lm eth anamin e hy droch lorid e shows promise. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of novel compounds with unique mechanisms of action. Oxadiazole derivatives have demonstrated activity against Gram-positive bacteria by inhibiting cell wall synthesis or DNA gyrase function. The amine group in this compound may serve as a hydrogen bond acceptor, enhancing interactions with bacterial targets.

Future directions in the study of CAS No 93274287 5 include optimizing its chemical structure for improved pharmacological properties and exploring new synthetic routes for scalable production. Computational modeling techniques such as molecular docking can be employed to predict binding affinities with target proteins, guiding structure-based drug design efforts. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methodologies, reducing environmental impact while maintaining high yields.

In conclusion, 4-(5-methyl -1 , 2 , 4 -o x adaiz ol -3 -y l )ph en y lm eth anamin e hy droch lorid e (CAS No . 93274287 5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities . Its incorporation into drug discovery programs holds promise for addressing unmet medical needs across various disease areas . Continued investigation into its pharmacological profile , synthetic optimization , and clinical applications will further elucidate its therapeutic potential .